Cas no 35477-39-5 (1-{1,4-dioxaspiro[4.5]decan-8-yl}ethan-1-one)

• Product Name: 1-{1,4-dioxaspiro[4.5]decan-8-yl}ethan-1-one
• CAS No: 35477-39-5
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• MDL: MFCD20257858
• CID: 1471115
• PubChem ID: 59115090
• Update Time: 2025-05-26

1-{1,4-dioxaspiro[4.5]decan-8-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1,4-dioxaspiro[4.5]dec-8-yl)-
• 1-(1,4-Dioxaspiro[4.5]dec-8-yl)ethanone
• 1-(1,4-dioxaspiro[4.5]decan-8-yl)ethanone
• 1-{1,4-dioxaspiro[4.5]decan-8-yl}ethan-1-one
• JQOQTIDXAITFEU-UHFFFAOYSA-N
• 8-Acetyl-1,4-Dioxaspiro[4.5]decane
• 35477-39-5
• MFCD20257858
• 4-acetylcyclohexanone ethylene ketal
• AS-41018
• CS-0047184
• 1-{1,4-DIOXASPIRO[4.5]DECAN-8-YL}ETHANONE
• SY075146
• 1-(1,4-Dioxaspiro[4.5]decan-8-yl)ethan-1-one
• AKOS027339265
• AB90103
• 1-(1,4-dioxaspiro[4.5]dec-8-yl)-ethanone
• SCHEMBL2203295

• MDL： MFCD20257858
• Inchi： 1S/C10H16O3/c1-8(11)9-2-4-10(5-3-9)12-6-7-13-10/h9H,2-7H2,1H3
• InChI Key： JQOQTIDXAITFEU-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(C(C)=O)CC2

Computed Properties

• Exact Mass: 184.10998
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Additional information on 1-{1,4-dioxaspiro[4.5]decan-8-yl}ethan-1-one

Compound CAS No. 35477-39-5: 1-{1,4-Dioxaspiro[4.5]decan-8-yl}ethan-1-one

The compound with CAS number 35477-39-5, commonly referred to as 1-{1,4-dioxaspiro[4.5]decan-8-yl}ethan-1-one, is a unique organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which consists of a dioxane ring fused to a decane ring system, with a ketone group attached at the 8-position of the spiro atom. The spirocyclic nature of this molecule contributes to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of spirocyclic compounds in drug design and development. The dioxaspiro framework in this compound provides a rigid and versatile platform for further functionalization, making it an attractive candidate for medicinal chemistry research. For instance, researchers have explored the use of 1-{1,4-dioxaspiro[4.5]decan-8-yl}ethan-1-one as a precursor for synthesizing bioactive molecules with potential anti-inflammatory and analgesic properties.

In terms of synthesis, this compound can be prepared via a variety of methods, including ring-closing metathesis and intramolecular cyclization reactions. The ring-closing metathesis approach has been particularly effective in constructing the spirocyclic framework due to its high efficiency and selectivity. Recent advancements in catalytic systems have further enhanced the scalability and sustainability of these synthetic routes.

The dioxaspiro[4.5]decane core of this compound exhibits interesting physical properties, such as moderate thermal stability and solubility in organic solvents. These characteristics make it suitable for applications in polymer chemistry and as a building block for advanced materials. For example, derivatives of this compound have been investigated for their potential use in self-healing polymers and stimuli-responsive materials.

From an analytical standpoint, the structure of 1-{1,4-dioxaspiro[4.5]decan-8-yl}ethan-1-one has been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided valuable insights into the conformational preferences and intermolecular interactions within the molecule, further aiding in its application across various chemical disciplines.

Moreover, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the ketone group at the spiro atom significantly influences the molecule's electronic distribution, making it reactive towards nucleophilic attacks under certain conditions.

In conclusion, CAS No. 35477-39-5, or 1-{1,4-dioxaspiro[4.5]decan-8-yl}ethan-1-one, stands out as a versatile and intriguing compound with diverse applications in organic synthesis, materials science, and medicinal chemistry. Its unique spirocyclic structure and favorable chemical properties continue to drive innovative research across multiple scientific domains.